Sqp9EJ9gln
Overview
Description
Sqp9EJ9gln is a compound with the molecular formula C28H31NO10 . It is also known as 8-Ethyldaunorubicin . The molecular weight of this compound is 541.55 g/mol .
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple functional groups and chiral centers . The compound has a large number of oxygen and nitrogen atoms, which can participate in hydrogen bonding and other intermolecular interactions. These features can significantly influence the compound’s physical and chemical properties, as well as its interactions with other molecules .
Physical and Chemical Properties Analysis
This compound has several physical and chemical properties that can be inferred from its molecular structure. For example, the presence of multiple polar groups suggests that it is likely to be soluble in polar solvents . The compound’s large size and complex structure could also influence its melting point, boiling point, and other physical properties .
Scientific Research Applications
High-Density Synthetic Oligonucleotide Arrays
- Overview : This technology uses sequence information to design high-density arrays of synthetic oligonucleotides for gene expression measurement and discovering polymorphic loci. Useful in genetic and cellular analysis.
- Source : Lipshutz et al., 1999, Nature Genetics
- Overview : Discusses the impact of technology on society and the importance of addressing ethical, legal, and social aspects in scientific research.
- Source : Schuurbiers & Fisher, 2009, EMBO reports
- Overview : Demonstrates the use of Sequential Quadratic Programming (SQP) and Genetic Algorithms in optimizing processing conditions for dairy tofu.
- Source : Chen et al., 2005, Journal of Food Engineering
- Overview : CRISPR-Cas9, a revolutionary tool in genome engineering, allows precise editing and modulation of DNA sequences in various organisms.
- Source : Hsu et al., 2014, Cell
- Overview : This technique, combining atomic force microscopy with soft-matter compatibility, enables the precise deposition of materials on surfaces for various applications.
- Source : Salaita et al., 2007, Nature Nanotechnology
- Overview : Explores the dynamics of heat transfer in nanofluidics using artificial neural networks, genetic algorithms, and SQP.
- Source : Raja et al., 2017, Journal of The Taiwan Institute of Chemical EngineersThese papers represent diverse applications in scientific research, ranging from gene expression analysis and genome engineering to optimization in food processing and nanotechnology.
Properties
IUPAC Name |
(7S,9S)-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-4-methoxy-9-propanoyl-8,10-dihydro-7H-tetracene-5,12-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H31NO10/c1-4-17(30)28(36)9-13-20(16(10-28)39-18-8-14(29)23(31)11(2)38-18)27(35)22-21(25(13)33)24(32)12-6-5-7-15(37-3)19(12)26(22)34/h5-7,11,14,16,18,23,31,33,35-36H,4,8-10,29H2,1-3H3/t11-,14-,16-,18-,23+,28-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CZQVKXODOPXMJQ-NXTQXODASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C1(CC(C2=C(C1)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4OC)O)OC5CC(C(C(O5)C)O)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC(=O)[C@]1(C[C@@H](C2=C(C1)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4OC)O)O[C@H]5C[C@@H]([C@@H]([C@@H](O5)C)O)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H31NO10 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
541.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
771423-67-7 |
Source
|
| Record name | 8-Ethyldaunorubicin | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0771423677 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 8-ETHYLDAUNORUBICIN | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SQP9EJ9GLN | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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